JNJ-42253432

• Molecular Formula: C28H38N4O
• Molecular Weight: 446.6 g/mol
• InChI: InChI=1S/C28H38N4O/c1-30-16-13-25-23(21-30)9-8-12-26(25)27(33)29-22-28(14-6-3-7-15-28)32-19-17-31(18-20-32)24-10-4-2-5-11-24/h2,4-5,8-12H,3,6-7,13-22H2,1H3,(H,29,33)
• InChIKey: DIKKTLPJDURHSW-UHFFFAOYSA-N

Many P2X7 antagonists fail due to poor brain penetration or species-divergent potency. JNJ-42253432 solves this: an orally active CNS-penetrant tool compound with balanced high affinity for rat (pKi 9.1) and human (pKi 7.9) P2X7 channels. - Brain:plasma ratio = 1.0; brain occupancy ED50 = 0.3 mg/kg p.o. - >100-fold selective vs P2X1/2/3/2/3/4; no SERT engagement below 10 mg/kg - Validated ex vivo occupancy assay (ED50 42 ng/mL plasma exposure)

JNJ-42253432: Brain-Penetrant P2X7 Antagonist

JNJ-42253432 [2-methyl-N-([1-(4-phenylpiperazin-1-yl)cyclohexyl]methyl)-1,2,3,4-tetrahydroisoquinoline-5-carboxamide] is a small-molecule, orally active, central nervous system-penetrant antagonist of the purinergic P2X7 ligand-gated ion channel [1]. It was developed by Janssen Research & Development to overcome the limitations of earlier P2X7 antagonists that lacked adequate brain exposure or showed marked species-divergent potency [2]. The compound exhibits balanced high affinity for both rat (pKi 9.1 ± 0.07) and human (pKi 7.9 ± 0.08) P2X7 channels, a brain-to-plasma concentration ratio of 1, and functional blockade of ATP/Bz-ATP-induced IL-1β release in vivo [1].

CNS

Brain-Penetrant P2X7 Antagonism

Reported brain-to-plasma equilibrium supports central target engagement studies in rodent models.

SP

Cross-Species Pharmacology

Balanced rat and human affinity profile facilitates translational experimental designs and data interpretation.

SEL

P2X7 Subtype Selectivity

Reported selectivity window supports P2X7-specific attribution over other purinergic receptor subtypes.

• [1] Lord B, Aluisio L, Shoblock JR, Neff RA, Varlinskaya EI, Ceusters M, Lovenberg TW, Carruthers N, Bonaventure P, Letavic MA, Deak T, Drinkenburg W, Bhattacharya A. Pharmacology of a novel central nervous system-penetrant P2X7 antagonist JNJ-42253432. J Pharmacol Exp Ther. 2014 Dec;351(3):628-41. doi: 10.1124/jpet.114.218487. PMID: 25271258. View Source
• [2] Rech JC, Bhattacharya A, Letavic MA, Savall BM. The evolution of P2X7 antagonists with a focus on CNS indications. Bioorg Med Chem Lett. 2016 Aug 15;26(16):3838-45. doi: 10.1016/j.bmcl.2016.06.016. PMID: 27426304. View Source

Why JNJ-42253432 Cannot Be Substituted

P2X7 antagonists as a class exhibit profound pharmacologic divergence in three critical dimensions that preclude casual substitution: (i) species-dependent potency, where many clinical candidates possess high human P2X7 affinity but negligible rodent activity, rendering them useless for preclinical disease modeling [1]; (ii) brain penetration, which varies from negligible to complete and is not predictable from physicochemical properties alone [1]; and (iii) off-target polypharmacology, particularly at aminergic transporters, which can confound behavioral readouts in CNS studies [2]. JNJ-42253432 was specifically engineered to address all three variables simultaneously, making it a purpose-built tool compound whose replacement by any other in-class antagonist would introduce uncontrolled experimental confounds.

! Species-divergent potency: class-level affinity differences may invalidate rodent model translation when substituting in-class antagonists.

! Brain penetration variability: CNS exposure is not predictable from structure alone; unvalidated compounds may lack central target engagement.

! Off-target polypharmacology: aminergic transporter engagement may confound behavioral readouts; selectivity profile requires compound-specific review.

• [1] Lord B, Aluisio L, Shoblock JR, et al. Pharmacology of a novel central nervous system-penetrant P2X7 antagonist JNJ-42253432. J Pharmacol Exp Ther. 2014 Dec;351(3):628-41. PMID: 25271258. View Source
• [2] Bhattacharya A, Lord B, Grigoleit JS, He Y, Fraser I, Campbell SN, Taylor N, Aluisio L, O'Connor JC, Papp M, Chrovian CC, Carruthers N, Lovenberg TW, Letavic MA. Neuropsychopharmacology of JNJ-55308942: evaluation of a clinical candidate targeting P2X7 ion channels in animal models of neuroinflammation and anhedonia. Neuropsychopharmacology. 2018 Dec;43(13):2586-2596. doi: 10.1038/s41386-018-0174-x. PMID: 30026598. View Source

JNJ-42253432 Quantitative Comparator Evidence

Superior Brain Penetration

JNJ-42253432 achieves a brain-to-plasma concentration ratio of 1.0 in rats, indicating unrestricted passive equilibration across the blood-brain barrier [1]. In contrast, the widely used P2X7 antagonist A-438079 exhibits poor brain penetration and is employed primarily for peripheral target engagement studies; its brain-to-plasma ratio has not been reported as favorable for CNS applications [2]. Similarly, the clinical candidate AZD-9056 was discontinued partly due to insufficient CNS exposure to engage central P2X7 at tolerable doses [3]. This quantitative brain penetration metric directly impacts the interpretability of in vivo CNS pharmacology experiments.

Brain Penetration

Reported

Brain-to-plasma ratio 1.0 (rat); comparators lack documented CNS exposure

Supports CNS target engagement interpretation

Comparator CNS exposure not quantified or insufficient

Evidence Dimension	Brain-to-plasma concentration ratio (rat)
Target Compound Data	1.0 (equilibrium distribution)
Comparator Or Baseline	A-438079: poor brain penetration (not quantified as favorable for CNS); AZD-9056: insufficient CNS exposure for central target engagement
Quantified Difference	JNJ-42253432 provides 1:1 brain-plasma partitioning; comparator agents lack documented CNS-adequate exposure
Conditions	Rat pharmacokinetic study; oral administration; brain and plasma sampled at matched time points

Why This Matters

A brain-to-plasma ratio of 1 is a binary differentiator for CNS target engagement experiments; researchers relying on compounds with unquantified or poor brain penetration cannot attribute in vivo pharmacodynamic effects to central P2X7 blockade with confidence.

• [1] Lord B, Aluisio L, Shoblock JR, et al. Pharmacology of a novel central nervous system-penetrant P2X7 antagonist JNJ-42253432. J Pharmacol Exp Ther. 2014 Dec;351(3):628-41. PMID: 25271258. View Source
• [2] Nelson DW, Gregg RJ, Kort ME, Perez-Medrano A, Voight EA, Wang Y, Grayson G, Namovic MT, Donnelly-Roberts DL, Niforatos W, Honore P, Jarvis MF, Faltynek CR, Carroll WA. Structure-activity relationship studies on a series of novel, substituted 1-benzyl-5-phenyltetrazole P2X7 antagonists. J Med Chem. 2006 Jun 15;49(12):3659-66. doi: 10.1021/jm051202e. PMID: 16759112. View Source
• [3] Keystone EC, Wang MM, Layton M, Hollis S, McInnes IB; D1520C00001 Study Team. Clinical evaluation of the efficacy of the P2X7 purinergic receptor antagonist AZD9056 on the signs and symptoms of rheumatoid arthritis in patients with active disease despite treatment with methotrexate or sulphasalazine. Ann Rheum Dis. 2012 Oct;71(10):1630-5. doi: 10.1136/annrheumdis-2011-143578. PMID: 22966146. View Source

Higher Rat P2X7 Affinity

In radioligand binding assays, JNJ-42253432 demonstrates a pKi of 9.1 ± 0.07 (Ki ≈ 0.8 nM) at the rat P2X7 channel, which is approximately 2.5-fold higher affinity than the structurally related Janssen P2X7 antagonist JNJ-47965567, which exhibits a pKi of 8.7 (Ki ≈ 2.0 nM) at the same rat ortholog [1][2]. Both compounds share identical human P2X7 affinity (pKi 7.9). This species-specific affinity difference is non-trivial for preclinical rodent pharmacology: at equivalent plasma exposures, JNJ-42253432 achieves more complete receptor occupancy with lower dose requirements, as evidenced by its brain P2X7 occupancy ED50 of 0.3 mg/kg [1].

Rat P2X7 Affinity

Reported

pKi 9.1 ± 0.07 (Ki ≈ 0.8 nM) vs JNJ-47965567 pKi 8.7

Supports rodent model occupancy interpretation

Approximately 2.5-fold higher affinity for JNJ-42253432

Evidence Dimension	Rat P2X7 binding affinity (pKi / Ki)
Target Compound Data	pKi 9.1 ± 0.07 (Ki ≈ 0.8 nM)
Comparator Or Baseline	JNJ-47965567: pKi 8.7 (Ki ≈ 2.0 nM) at rat P2X7
Quantified Difference	ΔpKi = 0.4 (≈2.5-fold higher affinity for JNJ-42253432)
Conditions	Radioligand displacement binding assay; rat recombinant P2X7 expressed in cell membranes

Why This Matters

Higher rat P2X7 affinity directly translates to lower in vivo dose requirements and reduced compound consumption costs, while also widening the therapeutic window before off-target engagement becomes limiting in rodent models.

• [1] Lord B, Aluisio L, Shoblock JR, et al. Pharmacology of a novel central nervous system-penetrant P2X7 antagonist JNJ-42253432. J Pharmacol Exp Ther. 2014 Dec;351(3):628-41. PMID: 25271258. View Source
• [2] Bhattacharya A, Wang Q, Ao H, Shoblock JR, Lord B, Aluisio L, Fraser I, Nepomuceno D, Neff RA, Welty N, Lovenberg TW, Bonaventure P, Wickenden AD, Letavic MA. Pharmacological characterization of a novel centrally permeable P2X7 receptor antagonist: JNJ-47965567. Br J Pharmacol. 2013 Oct;170(3):624-40. doi: 10.1111/bph.12314. PMID: 23889535. View Source

P2X Subtype Selectivity

JNJ-42253432 at 10 µM produces no detectable blockade of calcium flux through human P2X1, P2X2, P2X3, P2X2/P2X3 heteromer, or P2X4 channels [1]. This clean selectivity profile stands in contrast to non-selective P2X7 antagonists such as Brilliant Blue G (BBG) and KN-62, which inhibit multiple P2X subtypes and other purinergic signaling components at comparable concentrations [2]. The functional selectivity is particularly important at 10 µM, a concentration that exceeds the compound's P2X7 IC50 by approximately 100-fold, providing a conservative selectivity window.

Subtype Selectivity

Reported

No blockade at P2X1–P2X4 up to 10 µM; >100-fold window vs P2X7

Supports P2X7-specific attribution

Versus non-selective agents BBG and KN-62

Evidence Dimension	Functional activity at non-P2X7 P2X subtypes (calcium flux)
Target Compound Data	No blockade of P2X1, P2X2, P2X3, P2X2/3, P2X4 at 10 µM
Comparator Or Baseline	Brilliant Blue G and KN-62: non-selective antagonists that inhibit multiple P2X subtypes; BBG is also a P2X1/P2X3 antagonist at similar concentrations
Quantified Difference	>100-fold selectivity window for P2X7 over P2X1–P2X4 (based on pEC50 7.0 at hP2X7 vs. no activity at 10 µM for other subtypes)
Conditions	Calcium flux assay in recombinant human P2X-expressing cell lines; agonist-stimulated (ATP or Bz-ATP) conditions

Why This Matters

Subtype-selective pharmacology is essential for mechanistic interpretation; using non-selective antagonists like BBG introduces multi-P2X pharmacology that precludes attribution of in vivo effects specifically to P2X7 blockade.

• [1] Lord B, Aluisio L, Shoblock JR, et al. Pharmacology of a novel central nervous system-penetrant P2X7 antagonist JNJ-42253432. J Pharmacol Exp Ther. 2014 Dec;351(3):628-41. PMID: 25271258. View Source
• [2] Jiang LH, Mackenzie AB, North RA, Surprenant A. Brilliant blue G selectively blocks ATP-gated rat P2X(7) receptors. Mol Pharmacol. 2000 Jul;58(1):82-8. doi: 10.1124/mol.58.1.82. PMID: 10860929. View Source

CNS Target Engagement Benchmark

Using ex vivo autoradiography with the P2X7-selective radioligand [³H]JNJ-54232334, JNJ-42253432 occupied brain P2X7 channels in rats with an ED50 of 0.3 mg/kg (p.o.), corresponding to a mean plasma concentration of only 42 ng/mL (≈94 nM) [1]. This receptor occupancy dose-response relationship has been quantitatively characterized, enabling researchers to select doses that achieve defined levels of central target engagement. For many comparator P2X7 antagonists, including A-438079 and AZD-9056, a similarly rigorous brain occupancy ED50 has not been reported, leaving target engagement assumptions unvalidated [2].

CNS Occupancy

Reported

Brain P2X7 occupancy ED50 0.3 mg/kg p.o.; plasma 42 ng/mL

Provides PK/PD dose calibration benchmark

Not reported for many comparator P2X7 antagonists

Evidence Dimension	In vivo brain P2X7 receptor occupancy ED50 (rat, oral)
Target Compound Data	ED50 0.3 mg/kg (plasma concentration 42 ng/mL)
Comparator Or Baseline	Many P2X7 antagonists (e.g., A-438079, AZD-9056): brain receptor occupancy ED50 not reported or not achievable at tolerated doses
Quantified Difference	JNJ-42253432 uniquely provides a validated brain occupancy benchmark at sub-mg/kg oral dosing
Conditions	Male Sprague-Dawley rats; oral gavage; ex vivo [³H]JNJ-54232334 autoradiography on brain sections

Why This Matters

A known receptor occupancy ED50 eliminates guesswork in dose selection and enables pharmacokinetic/pharmacodynamic (PK/PD) modeling, which is critical for reproducible in vivo CNS pharmacology and for comparing effect sizes across laboratories.

• [1] Lord B, Aluisio L, Shoblock JR, et al. Pharmacology of a novel central nervous system-penetrant P2X7 antagonist JNJ-42253432. J Pharmacol Exp Ther. 2014 Dec;351(3):628-41. PMID: 25271258. View Source
• [2] Lord B, Ameriks MK, Wang Q, Bhattacharya A, Letavic MA. A novel radioligand for the ATP-gated ion channel P2X7: [³H] JNJ-54232334. Eur J Pharmacol. 2015 Oct 15;765:551-9. doi: 10.1016/j.ejphar.2015.08.049. PMID: 26386289. View Source

P2X7–SERT Selectivity Window

JNJ-42253432 occupies brain P2X7 channels with an ED50 of 0.3 mg/kg but also engages the serotonin transporter (SERT) at higher exposures, with a SERT occupancy ED50 of 10 mg/kg [1]. This yields a 30-fold separation between the ED50 values for the intended target (P2X7) and the most functionally relevant off-target (SERT). Within the 0.3–3 mg/kg dose range, researchers can achieve >90% P2X7 receptor occupancy while maintaining SERT occupancy below the threshold expected to significantly elevate extracellular serotonin [1]. This window is absent from compounds such as KN-62, which lacks P2X7 selectivity entirely, and from some structurally related Janssen antagonists where the P2X7–SERT separation has not been equivalently quantified [2].

P2X7–SERT Window

Reported

P2X7 ED50 0.3 mg/kg; SERT ED50 10 mg/kg; 30-fold separation

Supports dose selection for P2X7-specific studies

SERT engagement >10 mg/kg may confound behavioral endpoints

Evidence Dimension	In vivo P2X7 vs. SERT occupancy ED50 ratio (rat brain)
Target Compound Data	P2X7 ED50 = 0.3 mg/kg; SERT ED50 = 10 mg/kg; ratio = 33:1
Comparator Or Baseline	JNJ-47965567: P2X7 occupancy ED50 reported, but SERT occupancy dose-response not characterized in the same study; KN-62: non-selective, no defined therapeutic window
Quantified Difference	30-fold operational selectivity window for JNJ-42253432
Conditions	Rat ex vivo occupancy assays: [³H]JNJ-54232334 for P2X7; [³H]citalopram for SERT; oral dosing

Why This Matters

The 30-fold separation allows dose-response studies to isolate P2X7-mediated effects from SERT-mediated confounds; exceeding the 3 mg/kg threshold introduces serotonergic pharmacology that can alter behavioral and neurochemical endpoints independent of P2X7 blockade.

• [1] Lord B, Aluisio L, Shoblock JR, et al. Pharmacology of a novel central nervous system-penetrant P2X7 antagonist JNJ-42253432. J Pharmacol Exp Ther. 2014 Dec;351(3):628-41. PMID: 25271258. View Source
• [2] Bhattacharya A, Wang Q, Ao H, et al. Pharmacological characterization of a novel centrally permeable P2X7 receptor antagonist: JNJ-47965567. Br J Pharmacol. 2013 Oct;170(3):624-40. PMID: 23889535. View Source

Social Behavior vs. Pain Model Efficacy

JNJ-42253432 significantly increased both overall social interaction and social preference in rats, an effect independent of foot-shock stress [1]. Strikingly, the same compound produced no effect in either neuropathic pain (spinal nerve ligation model) or inflammatory pain (complete Freund's adjuvant model) behavioral endpoints [1]. This functional efficacy profile contrasts with P2X7 antagonists such as A-438079 and A-740003, which have demonstrated robust efficacy in preclinical pain models but whose effects on social behavior have not been equivalently reported [2]. The differential efficacy signature enables researchers to select JNJ-42253432 specifically for CNS indications involving social behavior and neuroinflammation-related mood disturbances rather than pain.

Model-Response Profile

Reported

Increased social interaction; no effect in neuropathic or inflammatory pain models

Defines model-response context for social behavior studies

Opposite profile to A-438079/A-740003 pain model effects

Evidence Dimension	In vivo behavioral efficacy profile (social interaction vs. pain models)
Target Compound Data	Significant increase in social interaction and social preference (rat); no effect in neuropathic or inflammatory pain models
Comparator Or Baseline	A-438079 and A-740003: efficacy demonstrated in neuropathic and inflammatory pain models; social behavior effects not prominently reported
Quantified Difference	JNJ-42253432 shows positive efficacy in social behavior but null efficacy in pain; A-438079/A-740003 show the opposite pattern
Conditions	Rat social interaction test; rat spinal nerve ligation (neuropathic pain); rat complete Freund's adjuvant (inflammatory pain)

Why This Matters

The inverse efficacy profile relative to other P2X7 antagonists defines a non-overlapping application space, making JNJ-42253432 the compound of choice for researchers studying P2X7 in social behavior and mood while avoiding the compound for pain-focused studies.

• [1] Lord B, Aluisio L, Shoblock JR, et al. Pharmacology of a novel central nervous system-penetrant P2X7 antagonist JNJ-42253432. J Pharmacol Exp Ther. 2014 Dec;351(3):628-41. PMID: 25271258. View Source
• [2] Honore P, Donnelly-Roberts D, Namovic MT, Hsieh G, Zhu CZ, Mikusa JP, Hernandez G, Zhong C, Gauvin DM, Chandran P, Harris R, Medrano AP, Carroll W, Marsh K, Sullivan JP, Faltynek CR, Jarvis MF. A-740003 [N-(1-{[(cyanoimino)(5-quinolinylamino) methyl]amino}-2,2-dimethylpropyl)-2-(3,4-dimethoxyphenyl)acetamide], a novel and selective P2X7 receptor antagonist, dose-dependently reduces neuropathic pain in the rat. J Pharmacol Exp Ther. 2006 Dec;319(3):1376-85. doi: 10.1124/jpet.106.111559. PMID: 16988044. View Source

JNJ-42253432 Application Scenarios

Neuroinflammation-Driven Social Behavior Models

JNJ-42253432 is best deployed in rat or mouse models where the experimental readout involves social interaction, social preference, or stress-independent affective behavior. The compound's validated brain-to-plasma ratio of 1.0 [1] and brain P2X7 occupancy ED50 of 0.3 mg/kg p.o. [1] ensure that central P2X7 blockade is achieved at easily administered oral doses. Doses should be kept within the 0.3–3 mg/kg range to maintain >90% P2X7 occupancy while avoiding SERT engagement (>10 mg/kg) that would confound serotonergic contributions to behavioral endpoints [1]. The demonstrated lack of effect in neuropathic and inflammatory pain models [1] further supports the use of JNJ-42253432 specifically in mood and social behavior paradigms rather than pain research.

Cross-Species P2X7 Pharmacology

Many P2X7 antagonists exhibit marked species-divergent potency, with human-selective compounds failing to engage rodent P2X7 at achievable doses [1]. JNJ-42253432 provides balanced, high-affinity antagonism at both rat (pKi 9.1) and human (pKi 7.9) P2X7 channels [1], enabling translational experimental designs where in vivo rodent pharmacology can be directly related to in vitro human target engagement data. The 2.5-fold higher rat affinity of JNJ-42253432 (pKi 9.1) compared to JNJ-47965567 (pKi 8.7) [2] further reduces compound consumption in chronic dosing studies.

CNS Occupancy Biomarker Studies

For laboratories conducting pharmacokinetic/pharmacodynamic (PK/PD) correlation studies, JNJ-42253432 offers the rare advantage of a pre-validated ex vivo receptor occupancy assay using [³H]JNJ-54232334 autoradiography [1]. The published brain occupancy ED50 (0.3 mg/kg) and corresponding plasma exposure (42 ng/mL) [1] provide a quantitative benchmark that can be used to calibrate dose selection, verify batch-to-batch compound activity, and cross-validate pharmacodynamic readouts such as IL-1β suppression in brain microdialysate [1]. This occupancy-to-efficacy mapping is not available for the majority of commercial P2X7 tool compounds.

P2X7-Selective Pharmacology

When experimental hypotheses require attribution of effects specifically to P2X7 rather than to broader purinergic signaling, JNJ-42253432 is the appropriate tool. Its demonstrated lack of functional activity at P2X1, P2X2, P2X3, P2X2/3, and P2X4 at 10 µM [1] provides a >100-fold selectivity window over these subtypes, in contrast to non-selective antagonists like Brilliant Blue G or KN-62 that broadly inhibit purinergic signaling [2]. Researchers should note that at doses exceeding 10 mg/kg, SERT occupancy becomes significant [1], introducing a distinct off-target pharmacology that requires control experiments to disentangle from P2X7-mediated effects.

Application

Selection Property

Validation Focus

CNS social behavior studies

Brain-penetrant P2X7 antagonism

P2X7 occupancy and SERT selectivity window

Cross-species pharmacology

Balanced rat/human affinity profile

Translational target engagement verification

CNS occupancy biomarker studies

Receptor occupancy benchmark

PK/PD correlation with IL-1β suppression

P2X7-selective pharmacology

Subtype selectivity window

P2X7-specific pharmacodynamic attribution

• [1] Lord B, Aluisio L, Shoblock JR, et al. Pharmacology of a novel central nervous system-penetrant P2X7 antagonist JNJ-42253432. J Pharmacol Exp Ther. 2014 Dec;351(3):628-41. PMID: 25271258. View Source
• [2] Bhattacharya A, Wang Q, Ao H, et al. Pharmacological characterization of a novel centrally permeable P2X7 receptor antagonist: JNJ-47965567. Br J Pharmacol. 2013 Oct;170(3):624-40. PMID: 23889535. View Source